Cas no 1354748-50-7 (4-chloro-6-(4-chlorophenyl)-2-methylpyrimidine)
4-chloro-6-(4-chlorophenyl)-2-methylpyrimidine Chemical and Physical Properties
Names and Identifiers
-
- 4-chloro-6-(4-chlorophenyl)-2-methylpyrimidine
- Pyrimidine, 4-chloro-6-(4-chlorophenyl)-2-methyl-
-
- Inchi: 1S/C11H8Cl2N2/c1-7-14-10(6-11(13)15-7)8-2-4-9(12)5-3-8/h2-6H,1H3
- InChI Key: HTBZVTGEZZUYJP-UHFFFAOYSA-N
- SMILES: C1(C)=NC(C2=CC=C(Cl)C=C2)=CC(Cl)=N1
Experimental Properties
- Density: 1.318±0.06 g/cm3(Predicted)
- Boiling Point: 352.2±27.0 °C(Predicted)
- pka: -0?+-.0.32(Predicted)
4-chloro-6-(4-chlorophenyl)-2-methylpyrimidine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | C252706-100mg |
4-chloro-6-(4-chlorophenyl)-2-methylpyrimidine |
1354748-50-7 | 100mg |
$ 95.00 | 2022-04-01 | ||
| TRC | C252706-500mg |
4-chloro-6-(4-chlorophenyl)-2-methylpyrimidine |
1354748-50-7 | 500mg |
$ 320.00 | 2022-04-01 | ||
| TRC | C252706-1g |
4-chloro-6-(4-chlorophenyl)-2-methylpyrimidine |
1354748-50-7 | 1g |
$ 475.00 | 2022-04-01 | ||
| Life Chemicals | F1967-4153-0.25g |
4-chloro-6-(4-chlorophenyl)-2-methylpyrimidine |
1354748-50-7 | 95%+ | 0.25g |
$302.0 | 2023-09-06 | |
| Life Chemicals | F1967-4153-0.5g |
4-chloro-6-(4-chlorophenyl)-2-methylpyrimidine |
1354748-50-7 | 95%+ | 0.5g |
$318.0 | 2023-09-06 | |
| Life Chemicals | F1967-4153-1g |
4-chloro-6-(4-chlorophenyl)-2-methylpyrimidine |
1354748-50-7 | 95%+ | 1g |
$335.0 | 2023-09-06 | |
| Life Chemicals | F1967-4153-2.5g |
4-chloro-6-(4-chlorophenyl)-2-methylpyrimidine |
1354748-50-7 | 95%+ | 2.5g |
$670.0 | 2023-09-06 | |
| Life Chemicals | F1967-4153-5g |
4-chloro-6-(4-chlorophenyl)-2-methylpyrimidine |
1354748-50-7 | 95%+ | 5g |
$1005.0 | 2023-09-06 | |
| Life Chemicals | F1967-4153-10g |
4-chloro-6-(4-chlorophenyl)-2-methylpyrimidine |
1354748-50-7 | 95%+ | 10g |
$1407.0 | 2023-09-06 |
4-chloro-6-(4-chlorophenyl)-2-methylpyrimidine Related Literature
-
Yaqing Liu,Jiangtao Ren,Jing Li,Jiyang Liu,Erkang Wang Chem. Commun., 2012,48, 802-804
-
Andre Prates Pereira,Tao Dong,Eric P. Knoshaug,Nick Nagle,Ryan Spiller,Bonnie Panczak,Christopher J. Chuck,Philip T. Pienkos Sustainable Energy Fuels, 2020,4, 3400-3408
-
M. Sheykhan,S. Khani,S. Shaabanzadeh,M. Joafshan Green Chem., 2017,19, 5940-5948
-
Alvin Tanudjaja,Shinsuke Inagi,Fusao Kitamura,Toshikazu Takata,Ikuyoshi Tomita Dalton Trans., 2021,50, 3037-3043
-
Xixi Li,Nanwei Zhu,Ruohan Li,Qinpu Zhang Anal. Methods, 2020,12, 3376-3381
Additional information on 4-chloro-6-(4-chlorophenyl)-2-methylpyrimidine
4-Chloro-6-(4-Chlorophenyl)-2-Methylpyrimidine: A Comprehensive Overview
4-Chloro-6-(4-Chlorophenyl)-2-Methylpyrimidine (CAS No. 1354748-50-7) is a highly specialized organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmacology. This compound, with its unique pyrimidine backbone and strategically placed substituents, exhibits a wide range of biological activities that make it a valuable tool in drug discovery and development.
The molecular structure of 4-chloro-6-(4-chlorophenyl)-2-methylpyrimidine is characterized by a pyrimidine ring system, which is a six-membered aromatic ring containing two nitrogen atoms at positions 1 and 3. The substituents at positions 2, 4, and 6 are a methyl group, a chlorine atom, and a 4-chlorophenyl group, respectively. This specific arrangement of functional groups contributes to the compound's unique physicochemical properties and biological activity.
Recent studies have highlighted the potential of 4-chloro-6-(4-chlorophenyl)-2-methylpyrimidine as a promising candidate in the development of kinase inhibitors. Kinases are enzymes that play critical roles in various cellular processes, including signal transduction, cell proliferation, and apoptosis. Dysregulation of kinase activity has been implicated in numerous diseases, such as cancer, inflammatory disorders, and neurodegenerative conditions. The ability of this compound to selectively inhibit specific kinases makes it an attractive lead molecule for therapeutic interventions.
One of the most notable findings in recent research is the compound's ability to modulate the activity of cyclin-dependent kinases (CDKs). CDKs are a family of serine/threonine kinases that regulate the cell cycle progression. Overexpression or hyperactivation of CDKs has been observed in various types of cancers, making them an attractive target for anticancer therapies. Preclinical studies have demonstrated that 4-chloro-6-(4-chlorophenyl)-2-methylpyrimidine exhibits potent inhibitory activity against CDKs, leading to cell cycle arrest and apoptosis in cancer cells.
In addition to its kinase inhibitory properties, this compound has also shown potential in targeting other therapeutic areas. For instance, studies have explored its role as an antiviral agent, particularly against enveloped viruses such as herpes simplex virus (HSV) and human immunodeficiency virus (HIV). The compound's ability to disrupt viral entry and replication mechanisms suggests its potential as a broad-spectrum antiviral agent.
The synthesis of 4-chloro-6-(4-chlorophenyl)-2-methylpyrimidine involves a multi-step process that typically begins with the preparation of intermediate pyrimidine derivatives. Recent advancements in synthetic methodologies have enabled researchers to optimize the synthesis pathway, improving both yield and purity. These optimizations are crucial for scaling up production to meet the demands of preclinical and clinical trials.
Another area of active research is the exploration of structure-activity relationships (SAR) for this compound. By systematically modifying the substituents on the pyrimidine ring, researchers aim to identify structural features that enhance potency, selectivity, and pharmacokinetic properties. For example, substituting the chlorine atom at position 4 with other electron-withdrawing groups has been shown to significantly improve kinase inhibitory activity.
The pharmacokinetic profile of 4-chloro-6-(4-chlorophenyl)-2-methylpyrimidine is another critical aspect being investigated. Early studies indicate that the compound exhibits moderate solubility and permeability, which are essential for effective drug delivery. However, further optimization may be required to improve bioavailability and reduce potential toxicity.
Looking ahead, collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the development of this compound into clinically relevant therapeutics. The integration of advanced computational tools, such as molecular docking and machine learning algorithms, will play a pivotal role in refining its therapeutic potential.
In conclusion, 4-chloro-6-(4-chlorophenyl)-2-methylpyrimidine represents a compelling example of how structural modifications can yield compounds with diverse biological activities. With ongoing research focusing on its mechanism of action, pharmacokinetics, and therapeutic applications, this compound holds great promise for addressing unmet medical needs across multiple disease areas.
1354748-50-7 (4-chloro-6-(4-chlorophenyl)-2-methylpyrimidine) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)